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Compound of Interest

Compound Name: trans-Stilbene-D12

Cat. No.: B578957 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of trans-Stilbene-D12, a deuterated

analogue of trans-stilbene. The information compiled herein is intended for researchers,

scientists, and professionals in drug development who require a stable, isotopically labeled

internal standard for quantitative analyses or a material for specialized applications such as

neutron spectroscopy. This document details commercial suppliers, key technical data, and

relevant experimental protocols.

Commercial Suppliers
trans-Stilbene-D12 is available from several specialized chemical suppliers. The primary

vendors identified are listed below. Researchers are advised to contact the suppliers directly for

current pricing, availability, and detailed specifications.
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Supplier Product Name
Catalog
Number

Purity Notes

MedchemExpres

s

trans-Stilbene-

d12
HY-128793S1 Not specified

Labeled as the

deuterium

labeled trans-

Stilbene.[1]

Cambridge

Isotope

Laboratories, Inc.

(CIL)

trans-Stilbene

(D₁₂, 98%)
DLM-3322-0.5 98%

Offered as a neat

individual

compound.[2]

PubChem Listed

Vendors

trans-Stilbene-

D12
Varies Varies

PubChem lists

multiple suppliers

for this

compound under

CAS number

16341-52-9.[3]

Technical Data Summary
The physical and chemical properties of trans-Stilbene-D12 are summarized in the table

below. This data is crucial for its application in analytical chemistry and materials science.

Property Value Source

Molecular Formula C₁₄D₁₂ [2]

Molecular Weight 192.3 g/mol [2]

CAS Number 16341-52-9 [1][2][3]

Appearance Solid [2]

Melting Point 123.8°C – 125.9°C [4]

Chemical Purity ≥98% [2]

Isotopic Purity Not specified by all suppliers -
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Applications
trans-Stilbene-D12 serves several specialized functions in research and development:

Internal Standard: Its primary use is as an internal standard for quantitative analysis by

Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or

Liquid Chromatography-Mass Spectrometry (LC-MS).[1] The incorporation of stable heavy

isotopes allows it to be used as a tracer for quantification in drug development processes.[1]

Neutron Detection: Deuterated trans-stilbene crystals are utilized for fast neutron

spectroscopy.[4][5] These crystals exhibit excellent pulse shape discrimination (PSD)

properties, which allows for the differentiation between neutrons and gamma rays.[5]

Material Science: The parent compound, trans-stilbene, is used in the manufacturing of dye

lasers, optical brighteners, and as a scintillator and phosphor.[1][6] The deuterated version is

valuable in studies where isotopic substitution can probe or alter photophysical properties.

Experimental Protocols
Detailed experimental protocols for the use of trans-Stilbene-D12 are specific to the

application. Below are summaries of key methodologies found in the literature.

1. Synthesis of trans-Stilbene-D12 Powder

A reported method for the synthesis of deuterated stilbene involves the metathesis of

deuterated styrene.[4]

Reaction: Styrene-d8 undergoes a metathesis reaction catalyzed by a Grubbs' catalyst.

Procedure:

Styrene-d8 and toluene are combined in a 2:1 volume ratio in a round-bottom flask.

The Grubbs' catalyst is introduced to initiate the reaction.

Characterization: The resulting trans-Stilbene-D12 powder can be characterized by:
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NMR Spectroscopy: To confirm the positions of deuterium atoms. The 2H spectrum should

show peaks corresponding to all hydrogen positions in the stilbene molecule being

deuterated.[4]

X-ray Diffraction (XRD) and Photoluminescence: To confirm that the molecular and

crystallographic properties are similar to non-deuterated trans-stilbene.[4]

2. Crystal Growth for Neutron Detectors

High-quality single crystals of trans-Stilbene-D12 for scintillation applications can be grown

from solution.[4]

Method: Solution growth technique.

Solvent: An aromatic solvent such as anisole is used.

Procedure: A saturated solution of the synthesized trans-Stilbene-D12 powder in the

chosen solvent is prepared at an elevated temperature. The solution is then slowly cooled to

allow for the formation of a large, high-optical-quality single crystal.

3. Application as an Internal Standard in LC-MS

The workflow for using trans-Stilbene-D12 as an internal standard in a quantitative LC-MS

experiment is outlined below. This is a general procedure and would require optimization for a

specific analyte and matrix.

Objective: To accurately quantify a non-deuterated analyte in a complex sample matrix.

Procedure:

Preparation of Standard Solutions: A stock solution of trans-Stilbene-D12 is prepared in a

suitable solvent. This is used to create a series of calibration standards containing a fixed

concentration of the internal standard and varying concentrations of the analyte.

Sample Preparation: The sample to be analyzed is spiked with the same fixed

concentration of the trans-Stilbene-D12 internal standard.
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LC-MS Analysis: The calibration standards and the spiked sample are injected into the LC-

MS system. The mass spectrometer is set to monitor the mass-to-charge ratios (m/z) of

both the analyte and the deuterated internal standard.

Data Analysis: A calibration curve is generated by plotting the ratio of the analyte peak

area to the internal standard peak area against the analyte concentration for the

calibration standards. The concentration of the analyte in the sample is then determined

from this curve using its measured peak area ratio.

Visualizations
The following diagrams illustrate the synthesis and a typical experimental workflow for trans-
Stilbene-D12.
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Caption: Synthesis of trans-Stilbene-D12.
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Workflow for Use as an Internal Standard in LC-MS
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Caption: LC-MS Quantitative Analysis Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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